Cas no 1291416-74-4 (ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate)

• Product Name: ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate
• CAS No: 1291416-74-4
• MF: C₁₃H₁₆O₃S
• MW: 252.329342842102
• MDL: MFCD13330716
• CID: 5558952
• PubChem ID: 61303556
• Update Time: 2025-06-12

ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate

• MDL： MFCD13330716
• Inchi： 1S/C13H16O3S/c1-2-16-13(14)9-17(15)12-7-6-10-4-3-5-11(10)8-12/h6-8H,2-5,9H2,1H3
• InChI Key： DAAQCVRXFMBXAU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CS(C1C=CC2=C(C=1)CCC2)=O

Additional information on ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate

Ethyl 2-(2,3-Dihydro-1H-Indene-5-Sulfinyl)acetate (CAS No. 1291416-74-4): An Overview of Its Chemical Properties and Potential Applications

Ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate (CAS No. 1291416-74-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfinyl group and an indanone scaffold. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate consists of an ethyl ester moiety attached to a 2,3-dihydroindene ring through a sulfinyl group. The indanone scaffold is known for its versatility and potential biological activity, making it a popular choice in the design of new drugs. The sulfinyl group, on the other hand, introduces additional reactivity and functional diversity, which can be exploited in various chemical transformations and biological assays.

Recent research studies have highlighted the potential of ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate in several areas. One notable application is its use as an intermediate in the synthesis of sulfonamide derivatives, which are widely used in the treatment of bacterial infections. The sulfinyl group in this compound can be readily converted to a sulfonamide through nucleophilic substitution reactions, providing a convenient route to these important pharmaceuticals.

In addition to its role as a synthetic intermediate, ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate has shown promise in the development of anti-inflammatory agents. Studies have demonstrated that compounds with similar structural features exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. This makes it an attractive candidate for further investigation in the context of inflammatory diseases such as arthritis and asthma.

The pharmacological properties of ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate have also been explored in preclinical studies. Initial results indicate that this compound possesses good solubility and stability, which are crucial factors for drug development. Furthermore, its ability to cross biological membranes suggests that it may have favorable pharmacokinetic properties, making it suitable for oral administration.

In terms of synthesis, ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate can be prepared through a multi-step process involving the reaction of indanone with sulfur dioxide and subsequent esterification with ethanol. This synthetic route has been optimized to yield high purity and yield, making it suitable for large-scale production. The availability of efficient synthetic methods is essential for ensuring the consistent supply of this compound for both research and commercial purposes.

The safety profile of ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate has been evaluated through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, ethyl 2-(2,3-dihydro-1H-indene-5-sulfinyl)acetate (CAS No. 1291416-74-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its potential in various fields, highlighting its significance in the advancement of modern medicine.